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Compound of Interest

Compound Name: 4-Chloro-4'-fluorobutyrophenone

Cat. No.: B134399 Get Quote

Essential Safety and Handling Guide for 4-
Chloro-4'-fluorobutyrophenone
Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety protocols and logistical information for the handling and

disposal of 4-Chloro-4'-fluorobutyrophenone (CAS No. 3874-54-2). Adherence to these

procedures is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Classification
4-Chloro-4'-fluorobutyrophenone is a halogenated organic compound that poses moderate

health risks upon exposure.[1] It is classified as an irritant and may cause harm if not handled

with appropriate protective measures.[2][3][4]
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Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.[2][4][5]

Eye Irritation H319
Causes serious eye irritation.

[2][4][5]

Skin Sensitization H317
May cause an allergic skin

reaction.[5]

Respiratory Irritation H335
May cause respiratory

irritation.[2]

Acute Oral Toxicity - Harmful if swallowed.[3][4]

Aquatic Chronic Toxicity H411
Toxic to aquatic life with long-

lasting effects.

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is mandatory to mitigate the risks associated with handling 4-
Chloro-4'-fluorobutyrophenone. The following table outlines the recommended equipment for

various types of potential exposure.
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Exposure Route Required PPE
Specifications and Best
Practices

Dermal (Skin) Contact
Chemical-resistant gloves, Lab

coat

Gloves: Nitrile rubber (min. 0.4

mm), chloroprene rubber (min.

0.5 mm), or butyl rubber (min.

0.7 mm) are suitable.[6]

Always inspect gloves for

integrity before use and wash

hands thoroughly after

handling.[2] Lab Coat: A long-

sleeved lab coat is required to

protect skin and personal

clothing.[7]

Ocular (Eye) Contact Safety goggles or face shield

Eye Protection: Chemical

splash goggles are mandatory.

[2][7] A face shield should be

used in situations with a higher

risk of splashing.[2] An

eyewash station must be

readily accessible.[2][7]

Inhalation Respiratory Protection

Respirator: Use in a well-

ventilated area, preferably a

chemical fume hood.[2][4] If

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.[2][8][9]

General Laboratory Attire Closed-toe shoes, Long pants

Clothing should cover the legs,

and shoes must fully cover the

feet.[7]

Handling and Storage Procedures
Handling:
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Ensure the work area is well-ventilated; a chemical fume hood is strongly recommended.[2]

[4]

Avoid direct contact with skin and eyes.[2][5][10]

Do not breathe vapors or mist.[2][4]

Wash hands thoroughly after handling the compound.[2][4][10]

Storage:

Store in a cool, dry, and well-ventilated area.[4][10][11]

Keep the container tightly closed when not in use.[2][4][10][11]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

[4][10]

Spill and Disposal Plan
In Case of a Spill:

Evacuate the immediate area.

Wear appropriate PPE as detailed above.

For small spills, absorb with an inert material (e.g., sand, vermiculite).[2][4]

Collect the absorbed material into a suitable, labeled container for hazardous waste.[2][4][5]

Ventilate the area of the spill.[2]

For large spills, contact your institution's environmental health and safety department

immediately.

Disposal:

Dispose of 4-Chloro-4'-fluorobutyrophenone and any contaminated materials as

hazardous waste.[2][4]
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Follow all local, state, and federal regulations for hazardous waste disposal.[2][4]

Do not allow the chemical to enter drains or waterways.[4][5][10]

Operational Workflow Diagrams
The following diagrams illustrate the procedural flow for PPE selection and the subsequent

handling and disposal of 4-Chloro-4'-fluorobutyrophenone.
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Risk Assessment

PPE Selection

Procedure

Identify Task:
Handling 4-Chloro-4'-
fluorobutyrophenone

Review Hazards:
- Skin/Eye Irritant

- Respiratory Irritant
- Potential Sensitizer

Assess

Eye Protection:
Safety Goggles/

Face Shield
Select

Skin Protection:
- Nitrile/Butyl Gloves

- Lab Coat

Respiratory Protection:
Fume Hood or Respirator

Handle Chemical in
Designated Area

Decontaminate &
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Post-Handling
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Waste Generation

Waste Segregation & Collection

Final Disposal
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& Chemical Name

Ensure
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Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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